Cas no 24417-05-8 (2-(propylamino)-1-propanol)

• Product Name: 2-(propylamino)-1-propanol
• CAS No: 24417-05-8
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD10686583
• CID: 1420179
• PubChem ID: 15560810
• Update Time: 2025-11-01

2-(propylamino)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(propylamino)propan-1-ol
• LogP
• 2-(propylamino)-1-propanol(SALTDATA: FREE)
• SCHEMBL3681640
• 24417-05-8
• DTXSID60574176
• CS-0450070
• BS-36606
• MFCD10686583
• AKOS009540916
• 2-(PROPYLAMINO)-1-PROPANOL
• 2-(propylamino)-1-propanol

• MDL： MFCD10686583
• Inchi： 1S/C6H15NO/c1-3-4-7-6(2)5-8/h6-8H,3-5H2,1-2H3
• InChI Key： RBDMEECWQBIBGN-UHFFFAOYSA-N
• SMILES： OCC(C)NCCC

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(propylamino)-1-propanol

2-(Propylamino)-1-Propanol: A Comprehensive Overview

2-(Propylamino)-1-propanol (CAS No. 24417-05-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-propylpropan-2-amine, is characterized by its unique structure and properties, making it a valuable component in various applications. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements involving 2-(propylamino)-1-propanol.

Chemical Structure and Properties:

2-(Propylamino)-1-propanol is a secondary amine with the molecular formula C₆H₁₅NO. The compound consists of a propylamine group attached to a propanol backbone. This structure imparts unique chemical and physical properties to the molecule. At room temperature, 2-(propylamino)-1-propanol is a colorless liquid with a mild amine odor. It is soluble in water and many organic solvents, which makes it highly versatile for various applications.

The compound's boiling point is around 155°C, and its melting point is approximately -60°C. The density of 2-(propylamino)-1-propanol is about 0.86 g/cm³ at 20°C. These physical properties make it suitable for use in a wide range of chemical processes and formulations.

Synthesis Methods:

The synthesis of 2-(propylamino)-1-propanol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of propionaldehyde with propylamine in the presence of a suitable catalyst. This reaction proceeds via an imine intermediate, which is subsequently reduced to form the desired amine product.

An alternative method involves the reductive amination of 1-propanol using propylamine and hydrogen gas over a metal catalyst such as palladium on carbon (Pd/C). This method offers high yields and purity, making it suitable for large-scale production.

Applications in Chemistry and Biology:

2-(Propylamino)-1-propanol finds extensive use in various chemical and biological applications due to its unique properties. In organic synthesis, it serves as an important intermediate for the preparation of more complex molecules. Its reactivity as a nucleophile makes it useful in condensation reactions and other synthetic transformations.

In the field of biology, 2-(propylamino)-1-propanol has been studied for its potential pharmacological effects. Recent research has shown that this compound can interact with specific receptors in the body, potentially modulating various physiological processes. For example, studies have explored its effects on neurotransmitter systems and its potential as a lead compound for drug development.

Clinical Research and Drug Development:

The potential therapeutic applications of 2-(propylamino)-1-propanol have been the subject of numerous clinical studies. One area of interest is its use as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models, suggesting its potential for treating chronic pain conditions.

In addition to pain management, research has also focused on the neuroprotective properties of 2-(propylamino)-1-propanol. Studies have shown that this compound can protect neurons from oxidative stress and other forms of damage, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While 2-(propylamino)-1-propanol is generally considered safe when used under controlled conditions, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

Prolonged exposure to high concentrations of this compound can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn when handling this substance.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research into the properties and applications of 2-(propylamino)-1-propanol promises exciting developments in both chemistry and biology. As new synthetic methods are developed and optimized, the production of this compound will become more efficient and cost-effective. Additionally, further clinical studies are needed to fully explore its therapeutic potential.

In conclusion, 2-(propylamino)-1-propanol strong (CAS No. 24417-05-8) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. p >